Cas no 13575-74-1 (4-(3,4-Dimethoxyphenyl)butanoic acid)

4-(3,4-Dimethoxyphenyl)butanoic acid Properties

Names and Identifiers

• 4-(3,4-Dimethoxyphenyl)butanoic acid
• 4-(3,4-Dimethoxyphenyl)Butyric Acid
• Nsc286140
• 3,4-DiMethoxybenzenebutanoic Acid
• LABOTEST-BB LT00452952
• 4-(3,4-Dimethoxyphenyl)butyric acid 99%
• 4-(3,4-DIMETHOXYPHENYL)BUTYRIC ACID
• F76804
• 4-(3,4-Dimethoxyphenyl)butyric acid, 99%
• DTXSID80314571
• A806981
• NSC-286140
• J-006769
• AM20020434
• 4-(3,4-dimethoxyphenyl)-butyric acid
• Benzenebutanoic acid,3,4-dimethoxy-
• SCHEMBL503571
• AKOS009159227
• NS-02775
• Z336285962
• SY211565
• CS-0216288
• FT-0636923
• 4-(3,4-dimethoxy-phenyl)-butyric acid
• 4-(3,4-Dimethoxyphenyl)butanoic acid #
• Benzenebutanoic acid, 3,4-dimethoxy-
• EN300-383877
• 4-(3,4-dimethyloxyphenyl)butanoic acid
• 4-Phenylbutyric acid, 4',5'-dimethoxy-
• MFCD00134101
• 13575-74-1
• NSC286140
• DB-042314
• 4-(3,4-Dimethoxyphenyl)butyric acid
• +Expand

• MDL： MFCD00134101
• InChIKey： IDQKCIAJGRMMNC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O4/c1-15-10-7-6-9(8-11(10)16-2)4-3-5-12(13)14/h6-8H,3-5H2,1-2H3,(H,13,14)
• SMILES： COC1=C(C=C(CCCC(=O)O)C=C1)OC

Computed Properties

• Exact Mass: 224.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 224.105
• Heavy Atom Count: 16
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• LogP: 2.11110
• PSA: 55.76000
• Refractive Index: 1.5130 (estimate)
• Boiling Point: 210 °C/6 mmHg(lit.)
• Melting Point: 62-63 °C (lit.)
• Flash Point: 210°C/6mm
• Color/Form: Not available
• Solubility: Not available
• Density: 1.1697 (rough estimate)

4-(3,4-Dimethoxyphenyl)butanoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 26
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Risk Phrases： 36
• Signal Word：Warning

4-(3,4-Dimethoxyphenyl)butanoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%